Cas no 2228484-72-6 (3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid
• CAS No: 2228484-72-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 6194513
• PubChem ID: 165797305
• Update Time: 2025-06-29

3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid
• EN300-1940375
• 2228484-72-6

• Inchi： 1S/C9H8ClF2NO2/c1-5-2-3-6(8(10)13-5)9(11,12)4-7(14)15/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： GOLOPAKZGPVUBD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 235.0211625g/mol
• Monoisotopic Mass: 235.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid

Introduction to 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid (CAS No. 2228484-72-6)

3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228484-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position and a methyl group at the 6-position of the pyridine ring, combined with a difluorinated propanoic acid side chain, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid have been subjects of extensive research due to its potential as an intermediate in the development of novel therapeutic agents. The difluorinated propanoic acid moiety enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further exploration in medicinal chemistry. Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic profiles and binding affinities of this compound with high accuracy, facilitating its integration into drug discovery pipelines.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key scaffolds in the design of bioactive molecules. The chloro and methyl substituents in 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid not only influence its electronic properties but also serve as handles for further functionalization. This flexibility has enabled scientists to modify the compound into more complex structures with enhanced biological activity. For instance, derivatives of this molecule have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer pathways.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives for their potential applications in treating neurological disorders, infectious diseases, and metabolic conditions. The structural motif present in 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid aligns well with known pharmacophores that interact with biological targets such as kinases and G protein-coupled receptors (GPCRs). This alignment has spurred numerous studies aimed at optimizing the compound’s bioactivity through structure-activity relationship (SAR) analysis.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of electronic and steric effects arising from its substituents allows for fine-tuning of its interactions with biological targets. Researchers have leveraged high-throughput screening (HTS) techniques to identify analogs of 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid that exhibit improved potency and selectivity. These efforts have led to several promising candidates that are currently undergoing further preclinical evaluation.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. The presence of a carboxylic acid group provides a site for salt formation, which can enhance the compound’s solubility and bioavailability when applied as a crop protection agent. Additionally, the difluorinated side chain contributes to its stability under environmental conditions, making it a viable candidate for field use.

From a synthetic chemistry perspective, 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid presents an intriguing challenge due to its complex architecture. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have enabled more efficient routes to this compound, reducing both cost and environmental impact. These synthetic developments are crucial for scaling up production and facilitating further research.

The safety profile of CAS No. 2228484-72-6 is another critical consideration in its application across different fields. While preliminary studies suggest that it exhibits moderate toxicity at higher concentrations, its potential benefits outweigh these concerns when used appropriately. Regulatory agencies continue to evaluate such compounds through rigorous toxicological studies to ensure their safe use in pharmaceuticals and agrochemicals.

In conclusion, 3-(2-chloro-6-methylpyridin-3-yl)-3,3-difluoropropanoic acid is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an excellent candidate for further exploration in drug discovery and crop protection applications. As research continues to uncover new applications for this molecule,CAS No. 2228484-72-6 will undoubtedly play a pivotal role in advancing scientific innovation.